Cas no 454217-91-5 ([2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride)

• Product Name: [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride
• CAS No: 454217-91-5
• CID: 4651877
• Update Time: 2025-10-18

[2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride

Additional information on [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride

Introduction to [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride (CAS No. 454217-91-5)

[2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride] is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 454217-91-5, has garnered attention due to its structural properties and potential therapeutic benefits. The molecular structure of this compound features a [2-(2,6-Dichlorophenoxy)ethyl] group linked to a (methyl)amine moiety, which is further salted with hydrochloride to enhance its solubility and stability. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The [2-(2,6-Dichlorophenoxy)ethyl] group is a key feature that contributes to the compound's reactivity and interaction with biological targets. This moiety is often found in herbicides and pesticides due to its ability to disrupt metabolic pathways in plants and pests. However, its application in pharmaceuticals leverages these properties to develop compounds that can modulate biological processes in humans. The presence of chlorine atoms at the 2 and 6 positions of the phenyl ring enhances the electron-withdrawing effect, making the compound more susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for designing molecules with specific binding affinities.

The (methyl)amine component of [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride introduces basicity to the molecule, which is crucial for interactions with acidic pharmacophores in biological systems. The hydrochloride salt form improves the compound's solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This solubility profile is essential for achieving optimal bioavailability and therapeutic efficacy. Recent studies have highlighted the importance of solubility in drug development, as poor solubility can significantly limit a drug's effectiveness despite having potent biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride with target proteins more accurately. Molecular docking studies have shown that this compound can interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Additionally, its structural motif has been explored in the design of kinase inhibitors, which are critical for treating cancers and other chronic diseases. The ability to fine-tune the pharmacophore through structural modifications has opened new avenues for drug discovery.

In vitro studies have demonstrated that derivatives of [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride exhibit significant activity against various disease-causing pathogens. For instance, modifications to the phenyl ring or the amine group have led to compounds with enhanced antimicrobial properties. These findings are particularly relevant in light of the growing threat of antibiotic-resistant bacteria. By understanding the structural-activity relationships (SARs), chemists can design molecules that overcome resistance mechanisms while maintaining efficacy.

The synthesis of [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by amine functionalization and salt formation. Advances in green chemistry have also influenced these synthetic strategies, promoting methods that minimize waste and hazardous byproducts. Such sustainable approaches are increasingly important as regulatory agencies impose stricter guidelines on chemical manufacturing processes.

From a regulatory perspective, [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure its safety and efficacy for therapeutic use. Documentation of synthetic pathways, impurity profiles, and stability data is crucial for regulatory submissions. Collaborative efforts between academic researchers and pharmaceutical companies have facilitated the development of robust quality control measures for this class of compounds. These measures ensure that only high-quality materials are used in clinical trials and eventually reach patients.

The future prospects of [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride are promising, with ongoing research exploring its potential in treating neurological disorders and autoimmune diseases. Its ability to modulate neurotransmitter receptors makes it an attractive candidate for developing novel therapeutics targeting conditions such as depression and epilepsy. Furthermore, its structural diversity allows for extensive chemical modification, enabling tailoring of properties like lipophilicity and metabolic stability for specific therapeutic applications.

In conclusion, [2-(2,6-Dichlorophenoxy)ethyl](methyl)amine hydrochloride (CAS No. 454217-91-5) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for designing new drugs targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing medical treatments.